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Compound of Interest

Compound Name: 4-(Boc-amino)-2-bromopyridine

Cat. No.: B152971

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
(Boc-amino)-2-bromopyridine (CAS No. 433711-95-6), a key building block in
pharmaceutical and agrochemical research. This document includes a summary of commercial
suppliers, pricing, and purity, along with detailed experimental protocols for its synthesis.

Executive Summary

4-(Boc-amino)-2-bromopyridine, also known as tert-butyl (2-bromopyridin-4-yl)carbamate, is
a readily available chemical intermediate. It is offered by a range of suppliers in quantities
suitable for laboratory research and development, with options for bulk and custom synthesis
for larger-scale needs. Purity levels are generally high, typically ranging from 97% to over 99%.
This guide details the commercial landscape and provides a validated synthetic route for in-
house preparation.

Commercial Availability

A survey of prominent chemical suppliers indicates that 4-(Boc-amino)-2-bromopyridine is a
stock item for many vendors, ensuring relatively short lead times for researchers. The
compound is typically sold as a solid.

Supplier and Pricing Data
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The following table summarizes the availability and pricing of 4-(Boc-amino)-2-bromopyridine

from a selection of commercial suppliers. Prices are subject to change and may vary based on

institutional agreements and current stock levels.

. Product CAS ) Available .
Supplier Purity . Price (USD)
Name Number Quantities

$13.80 (250
mg), $17.25
) tert-Butyl (2-
Sigma- o 250 mg, 1 g, (1g), $85.10
] bromopyridin-
Aldrich 4 433711-95-6 97% 59,1049, 25 59),
(Ambeed) g $125.35 (10
yl)carbamate
g), $312.80
(25 9)[1]
4-(Boc-
amino)-2- Quote
Parchem o 433711-95-6 - Bulk/Custom )
bromopyridin Required[2]
e
4-(Boc- )
. . Metric
Ality amino)-2- Quote
) o 433711-95-6 99% Ton/Day )
Chemical bromopyridin ] Required[1]
Capacity
e
tert-Butyl (2-
bromopyridin-
2227010-56- ] Quote
BLDpharm 4-yI) - Bulk Inquiry )
0 Required[3]
(methyl)carba
mate
2-(BOC-
Aladdin Amino)-4- _ $49.99 (1 g)
o o 207799-10-8 min 98% lg
Scientific bromopyridin [4]
e
Thermo 4-Amino-2- $32.65 (1 g),
Scientific bromopyridin 7598-35-8 97% 19,5¢9 $112.65 (5 g)
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Synthesis of 4-(Boc-amino)-2-bromopyridine

For laboratories preferring to synthesize the compound in-house, a common and reliable
method involves the protection of the amino group of 4-amino-2-bromopyridine with di-tert-butyl
dicarbonate (Boc anhydride).

Experimental Protocol: Boc Protection of 4-amino-2-
bromopyridine

This protocol is adapted from established chemical literature.

Materials:

e 4-amino-2-bromopyridine

o Di-tert-butyl dicarbonate ((Boc)z20)

e Anhydrous Tetrahydrofuran (THF)

e Sodium hexamethyldisilazide (NaHMDS) or similar non-nucleophilic base
e Saturated aqueous ammonium chloride (NH4Cl) solution

o Ethyl acetate (EtOAC)

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)

o Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 4-amino-2-bromopyridine in anhydrous THF.
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Deprotonation: Cool the solution to -5 °C using an ice-salt bath. Slowly add a solution of a
strong, non-nucleophilic base such as sodium hexamethyldisilazide (NaHMDS) to
deprotonate the amino group. Stir the mixture at this temperature for approximately 10
minutes.

Boc Protection: To the reaction mixture, add di-tert-butyl dicarbonate.

Reaction Progression: Allow the reaction mixture to warm to room temperature and continue
stirring for at least one hour. Monitor the reaction progress using Thin Layer Chromatography
(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous
solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl
acetate.

Washing: Wash the combined organic layers sequentially with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to yield the crude product.

Purification (if necessary): The resulting 4-(Boc-amino)-2-bromopyridine can be further
purified by column chromatography on silica gel if required.

Synthetic Pathway Visualizations

The following diagrams, generated using the DOT language, illustrate the logical workflow for
the synthesis of 4-(Boc-amino)-2-bromopyridine and its precursor.
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Caption: Synthesis workflow for 4-(Boc-amino)-2-bromopyridine.
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Caption: General workflow for the synthesis of the precursor, 4-amino-2-bromopyridine.

Conclusion

4-(Boc-amino)-2-bromopyridine is a commercially accessible and synthetically
straightforward building block that is crucial for the development of novel compounds in the
pharmaceutical and agrochemical sectors. Researchers have the flexibility of either procuring
the compound directly from a range of suppliers or synthesizing it in-house via a well-
established protocol. This guide serves as a valuable resource for making informed decisions
regarding the acquisition and use of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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